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Compound of Interest

Compound Name:
2-(2-Hydroxy-1-

oxopropoxy)propionic acid

Cat. No.: B1198817 Get Quote

Essential Safety and Handling Guide for 2-(2-
Hydroxy-1-oxopropoxy)propionic acid
This document provides crucial safety and logistical information for handling 2-(2-Hydroxy-1-
oxopropoxy)propionic acid (CAS 617-57-2), also known as lactyllactic acid. As a specific

Safety Data Sheet (SDS) is not readily available for this compound, this guidance is based on

the known hazards of its constituent, lactic acid. It is imperative to handle this chemical with

care in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to ensure safety when handling 2-(2-
Hydroxy-1-oxopropoxy)propionic acid. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Tightly fitting safety goggles

are crucial.[1] A face shield is

recommended when there is a

significant risk of splashing.

Skin Protection Chemical-resistant Gloves

Nitrile, neoprene, or PVC

gloves are suitable. Gloves

must be inspected before use

and replaced if contaminated.

[1]

Protective Clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities,

impervious clothing may be

necessary.[1]

Respiratory Protection Respirator

If ventilation is inadequate or if

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.[1][2]

Operational Plan: Handling Procedures
Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

working environment.

Engineering Controls: Always work in a well-ventilated area. A chemical fume hood is

strongly recommended, especially when heating the substance or when aerosols may be

generated.[3][4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the chemical.[2]
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Safe Handling Practices:

Avoid generating dust or aerosols.

Keep the container tightly closed when not in use.

Use spark-proof tools and avoid sources of ignition if the substance is flammable, although

flammability data for this specific compound is not available. Propionic acid, a related

compound, is flammable.[5][6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spills:

Evacuate the area.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[8]

For large spills, dike the area to prevent spreading.

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan
Proper disposal of 2-(2-Hydroxy-1-oxopropoxy)propionic acid and its containers is essential

to prevent environmental contamination.

Waste Disposal: Dispose of the chemical in accordance with all applicable federal, state, and

local regulations. It should be treated as hazardous waste. Consult with your institution's

environmental health and safety office for specific guidance.

Container Disposal: Do not reuse empty containers. They should be triple-rinsed with a

suitable solvent and disposed of as hazardous waste.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-(2-Hydroxy-1-
oxopropoxy)propionic acid, from preparation to disposal.

Start: Obtain Chemical
Preparation:

- Review SDS (if available)
- Don appropriate PPE

Handling:
- Work in fume hood

- Avoid contact and inhalation

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

If not all used

Spill Occurs

Disposal:
- Follow institutional guidelines

- Dispose of as hazardous waste

After use

For subsequent use

Emergency Procedures:
- Evacuate

- Administer first aid
- Clean up spill

End: Complete Work
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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